N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea
Overview
Description
N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea (CPTU) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. CPTU is a thiourea derivative that has been synthesized using different methods. The compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea has been found to act as an antagonist of the NMDA receptor, which is a glutamate receptor that plays a crucial role in synaptic plasticity and memory formation. By blocking the activity of the NMDA receptor, N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea can regulate the release of glutamate, which is an excitatory neurotransmitter involved in various neurological disorders.
Biochemical and Physiological Effects
N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea has been found to exhibit various biochemical and physiological effects. Studies have shown that N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea can modulate the release of various neurotransmitters, including dopamine, serotonin, and acetylcholine. N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea has also been found to exhibit antioxidant properties, which can protect against oxidative stress.
Advantages and Limitations for Lab Experiments
N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea has several advantages for lab experiments. It is easy to synthesize and has been found to exhibit good stability under different conditions. However, one of the limitations of N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea is its low solubility in water, which can make it difficult to use in some experiments.
Future Directions
There are several future directions for the research on N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea. One of the areas where N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea has potential applications is in the treatment of neurological disorders, such as Alzheimer's disease and schizophrenia. Further studies are needed to investigate the efficacy and safety of N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea in these conditions. N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea can also be studied for its potential applications in other areas, such as cancer therapy and drug addiction.
Scientific Research Applications
N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea has been studied for its potential applications in various areas of scientific research. One of the areas where N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea has been extensively studied is in the field of neuroscience. Studies have shown that N-cyclopropyl-N'-(1-isopropyl-4-piperidinyl)thiourea has the ability to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in various neurological disorders.
properties
IUPAC Name |
1-cyclopropyl-3-(1-propan-2-ylpiperidin-4-yl)thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23N3S/c1-9(2)15-7-5-11(6-8-15)14-12(16)13-10-3-4-10/h9-11H,3-8H2,1-2H3,(H2,13,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMUKXCFXYWFCPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC(CC1)NC(=S)NC2CC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.40 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(1,1-dimethylpropyl)cyclohexyl]-N'-propylethanediamide](/img/structure/B4833754.png)
![N-[2-fluoro-5-(trifluoromethyl)phenyl]-N'-(3-nitrophenyl)thiourea](/img/structure/B4833760.png)
![N-ethyl-1-[(4-methylbenzyl)sulfonyl]-4-piperidinecarboxamide](/img/structure/B4833781.png)
![4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-N,N-dimethyl-1-piperidinesulfonamide](/img/structure/B4833805.png)
![6-cyclopropyl-1-propyl-4-{[4-(2-thienylsulfonyl)-1-piperazinyl]carbonyl}-1H-pyrazolo[3,4-b]pyridine](/img/structure/B4833817.png)
![6-({[3-(anilinocarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl]amino}carbonyl)-3-cyclohexene-1-carboxylic acid](/img/structure/B4833824.png)
![N-(4-{[(2,5-dimethoxyphenyl)amino]sulfonyl}phenyl)-4-(methylthio)benzenesulfonamide](/img/structure/B4833834.png)
![1-ethyl-3-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1,3-dihydro-2H-indol-2-one](/img/structure/B4833848.png)
